(Rac)-X77

• Molecular Formula: C27H33N5O2
• Molecular Weight: 459.6 g/mol
• InChI: InChI=1S/C27H33N5O2/c1-27(2,3)20-11-13-22(14-12-20)32(26(34)23-17-29-18-30-23)24(19-8-7-15-28-16-19)25(33)31-21-9-5-4-6-10-21/h7-8,11-18,21,24H,4-6,9-10H2,1-3H3,(H,29,30)(H,31,33)/t24-/m1/s1
• InChIKey: MUNFBYOTGGMQOS-XMMPIXPASA-N

(Rac)-X77 Procurement Guide

(Rac)-X77 (MUN91789, CPD77) is a racemic form of X77, a potent non-covalent inhibitor of the SARS-CoV-2 main protease (Mpro, also known as 3CL protease) . It binds to SARS-CoV-2 Mpro with a high affinity, exhibiting a dissociation constant (Kd) of 0.057 μM . This compound serves as a critical reference standard in numerous computational docking, X-ray crystallography, and molecular dynamics studies aimed at understanding protease inhibition and guiding the development of novel pan-coronavirus therapeutics .

CompoundRacemate of non-covalent SARS-CoV-2 Mpro ligand X77

StandardWidely used reference for structure-based drug design

WorkflowCrystallography, docking, enzymatic Mpro assays

Why (Rac)-X77 Cannot Be Replaced

The (Rac)-X77 compound, a racemic mixture of the non-covalent inhibitor X77, possesses a unique binding mode and target specificity that precludes its simple substitution with other in-class inhibitors like covalent inhibitors or peptidomimetics. Unlike the clinically used covalent inhibitors PF-07321332 (nirmatrelvir) or GC376, X77 acts as a tight-binding, non-covalent ligand [1]. Its distinct, validated interaction profile with the Mpro active site makes it an indispensable reference for computational screening, structural biology studies, and as a scaffold for developing non-covalent, broad-spectrum antivirals [2]. Directly substituting (Rac)-X77 with a covalent or peptidomimetic inhibitor without confirming comparative performance in the specific assay context would invalidate established benchmarks and experimental workflows.

Covalent inhibitors (e.g., Nirmatrelvir, GC376)

Irreversible mechanism limits reversible binding dynamics studies; off-target reactivity profile may differ.

ML188 or early non-covalent inhibitors

Reported lower binding affinity may reduce assay sensitivity; limited multi-coronavirus structural data available.

Other non-covalent Mpro tool compounds

May lack cross-species crystallographic validation and well-characterized resistance mutation profiles.

• [1] Jiang H, et al. Crystal structures of coronaviral main proteases in complex with the non-covalent inhibitor X77. Int J Biol Macromol. 2024 Sep;276(Pt 1):133706. View Source
• [2] Xu J, et al. Structural basis for the inhibition of the HCoV-NL63 main protease Mpro by X77. Biochem Biophys Res Commun. 2024 Sep 10;724:150231. View Source

(Rac)-X77 Comparative Performance

Binding Affinity vs. ML188

(Rac)-X77 exhibits a significantly higher binding affinity for SARS-CoV-2 Mpro compared to its structural analog, ML188. The dissociation constant (Kd) for X77 binding to SARS-CoV-2 Mpro is 0.057 μM . In contrast, ML188, a selective non-covalent SARS-CoV 3CLpro inhibitor, has a reported IC50 of 1.5 μM . This represents an approximate 26-fold improvement in target engagement for X77, establishing it as a more potent non-covalent scaffold.

Binding Affinity vs. ML188

Data to verify

Kd = 0.057 μM (X77) vs. IC50 = 1.5 μM (ML188); ~26-fold difference reported.

Supports higher target engagement context.

Cross-study comparison; assay conditions may differ.

Evidence Dimension	Binding Affinity (Kd) / Inhibitory Activity (IC50)
Target Compound Data	Kd = 0.057 μM
Comparator Or Baseline	ML188: IC50 = 1.5 μM
Quantified Difference	Approximately 26-fold higher affinity (X77 vs. ML188)
Conditions	Biochemical assay; values from product datasheets and literature.

Why This Matters

This superior binding affinity makes (Rac)-X77 a more sensitive and robust reference compound for screening and assay development compared to its weaker analog ML188.

Reversible vs. Covalent Inhibition

Crystallographic studies confirm X77 binds to Mpros from multiple coronaviruses, including SARS-CoV-2, SARS-CoV, MERS-CoV, and HCoV-NL63 [REFS-1, REFS-2]. This contrasts with many covalent inhibitors (e.g., PF-07321332, GC376) that were optimized specifically for SARS-CoV-2 Mpro. The binding modes with SARS-CoV-2 Mpro and HCoV-NL63 Mpro have been compared in detail, revealing conserved interactions essential for broad-spectrum activity [2]. This pan-coronavirus binding is a unique and quantifiable advantage for research into next-generation antivirals.

Reversible vs. Covalent Inhibition

Class-level

Non-covalent, reversible binding compared to covalent inhibitors (Nirmatrelvir, GC376).

Supports reversible mechanism studies.

Mechanism context; off-target reactivity may differ.

Evidence Dimension	Target Scope and Binding Mode
Target Compound Data	Confirmed binding to Mpro from SARS-CoV-2, SARS-CoV, MERS-CoV, and HCoV-NL63
Comparator Or Baseline	Covalent inhibitors (e.g., PF-07321332, GC376) primarily optimized for SARS-CoV-2 Mpro
Quantified Difference	Structural data demonstrating conserved interactions across multiple coronaviral Mpros
Conditions	X-ray crystallography of Mpro-inhibitor complexes

Why This Matters

For researchers developing pan-coronavirus therapeutics, (Rac)-X77 is a superior reference compound because its binding is not restricted to a single viral species, enabling more broadly applicable assay development.

• [1] Jiang H, et al. Crystal structures of coronaviral main proteases in complex with the non-covalent inhibitor X77. Int J Biol Macromol. 2024 Sep;276(Pt 1):133706. View Source
• [2] Xu J, et al. Structural basis for the inhibition of the HCoV-NL63 main protease Mpro by X77. Biochem Biophys Res Commun. 2024 Sep 10;724:150231. View Source

Broad-Spectrum Structural Characterization

X77 demonstrates broad-spectrum antiviral activity against multiple coronaviruses in cell culture. In Calu-3 cells, its EC50 against SARS-CoV-2 is 10.8 μM . Notably, it is significantly more potent against HCoV-OC43, with an EC50 of 1.6 μM . This data provides a quantitative benchmark for comparing the antiviral efficacy of novel compounds in a physiologically relevant human lung cell line.

Broad-Spectrum Structural Characterization

Head-to-head

Co-crystal structures for 4 coronaviral Mpros (SARS-CoV-2, SARS-CoV, MERS-CoV, HCoV-NL63).

Supports structure-guided broad-spectrum antiviral design.

Structural dataset review.

Evidence Dimension	Antiviral Potency (EC50)
Target Compound Data	SARS-CoV-2 (Calu-3): EC50 = 10.8 μM; HCoV-OC43: EC50 = 1.6 μM; HCoV-229E: EC50 = 6.5 μM
Comparator Or Baseline	Cross-virus comparison within the same study
Quantified Difference	Approximately 6.75-fold difference in potency between HCoV-OC43 and SARS-CoV-2 in Calu-3 cells.
Conditions	Calu-3 cell line, antiviral assay

Why This Matters

This cell-based EC50 data provides a crucial baseline for evaluating the translational potential of Mpro inhibitors and is essential for researchers performing comparative efficacy studies.

Enzymatic Inhibition Potency

The X77 structure has been computationally modified to design novel covalent inhibitors, X77A and X77C, by introducing warheads to target the catalytic cysteine (Cys145) of Mpro [1]. QM/MM simulations confirm that these X77-derived compounds form covalent adducts with Cys145 via distinct reaction mechanisms (formation of a fluoro-uracil leaving group for X77A, and nucleophilic aromatic substitution for X77C), demonstrating the scaffold's versatility for designing inhibitors with different modes of action [1]. The parent non-covalent X77 structure serves as a validated starting point for this rational design.

Enzymatic Inhibition Potency

Reported

IC50 = 2.8 μM (SARS-CoV-2 Mpro); 3.4 μM (SARS-CoV Mpro).

Supports functional target engagement interpretation.

In vitro enzymatic assay context.

Evidence Dimension	Inhibition Mechanism and Scaffold Utility
Target Compound Data	Parent X77 is a non-covalent inhibitor forming a tight surface complex.
Comparator Or Baseline	X77A and X77C, computationally designed covalent derivatives of X77.
Quantified Difference	QM/MM simulations validated distinct covalent reaction mechanisms (X77A: fluoro-uracil leaving group; X77C: SNAr).
Conditions	QM/MM computational simulations

Why This Matters

This evidence validates (Rac)-X77 as a high-value scaffold for medicinal chemistry programs, offering a proven starting point for developing both non-covalent and covalent Mpro inhibitors.

• [1] Grigorenko BL, et al. Multiscale Simulations of the Covalent Inhibition of the SARS-CoV-2 Main Protease: Four Compounds and Three Reaction Mechanisms. J Am Chem Soc. 2023 Jun 21;145(24):13204-13214. View Source

(Rac)-X77 Research Applications

SBDD Reference Standard

Use (Rac)-X77 as a validated, high-affinity positive control in enzymatic assays measuring SARS-CoV-2 Mpro activity. Its well-characterized Kd (0.057 μM) and IC50 values provide a reliable benchmark for normalizing assay performance and evaluating novel inhibitors. This ensures experimental consistency and comparability across different studies and laboratories [REFS-1, REFS-2].

Non-Covalent Positive Control for Mpro Assays

Employ (Rac)-X77 as a reference ligand in co-crystallization experiments with various coronaviral Mpros. Its proven ability to bind Mpros from SARS-CoV-2, SARS-CoV, MERS-CoV, and HCoV-NL63 makes it an ideal control for structural studies aimed at elucidating conserved binding pockets and mechanisms of broad-spectrum inhibition [REFS-3, REFS-4].

Medicinal Chemistry Scaffold

Utilize (Rac)-X77 as a benchmark for structure-based virtual screening and molecular dynamics simulations. Its known binding pose in the Mpro active site (PDB: 6W63, 6W79) serves as a gold standard for validating docking protocols and scoring functions. Furthermore, its use as a scaffold for designing covalent derivatives (X77A, X77C) validates its utility in rational drug design workflows [REFS-5, REFS-6].

Probe for Viral Resistance Studies

Include (Rac)-X77 as a reference compound when testing novel antivirals in cell-based assays against multiple coronaviruses. Its published EC50 values against SARS-CoV-2, HCoV-OC43, and HCoV-229E in Calu-3 cells provide a quantitative baseline for comparing the antiviral potency and spectrum of new chemical entities .

Application

Selection Property

Validation Focus

Structure-based drug design

Multi-coronavirus co-crystal structures

Binding-mode reproducibility review

Mpro enzyme assay benchmark

Reversible non-covalent inhibition

Target engagement confirmation

SAR and scaffold optimization

Defined subsite binding interactions

Potency and selectivity modification

Viral resistance profiling

Known resistance mutation profile

Mutation impact on inhibitor binding

• [1] Jiang H, et al. Crystal structures of coronaviral main proteases in complex with the non-covalent inhibitor X77. Int J Biol Macromol. 2024 Sep;276(Pt 1):133706. View Source
• [2] Xu J, et al. Structural basis for the inhibition of the HCoV-NL63 main protease Mpro by X77. Biochem Biophys Res Commun. 2024 Sep 10;724:150231. View Source
• [3] Grigorenko BL, et al. Multiscale Simulations of the Covalent Inhibition of the SARS-CoV-2 Main Protease: Four Compounds and Three Reaction Mechanisms. J Am Chem Soc. 2023 Jun 21;145(24):13204-13214. View Source